4-Hydroxyphenylacetamide

Specification

• CAS No.: 17194-82-0
• Molecular Formula: C8H9NO2
• Molecular Weight: 151.16 g/mol
• IUPAC Name: 2-(4-hydroxyphenyl)acetamide
• Standard InChI: InChI=1S/C8H9NO2/c9-8(11)5-6-1-3-7(10)4-2-6/h1-4,10H,5H2,(H2,9,11)
• Standard InChI Key: YBPAYPRLUDCSEY-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CC(=O)N)O
• Canonical SMILES: C1=CC(=CC=C1CC(=O)N)O
• Appearance: Off-White Solid
• Melting Point: 175-177°C

Introduction

What is 4-Hydroxyphenylacetamide?

4-Hydroxyphenylacetamide, also known as N-(4-hydroxyphenyl)acetamide, is a chemical compound with the molecular formula C8H9NO2 and a molecular weight of 151.16 g/mol. It appears as a beige, fine crystalline powder.

Other names:

• p-Hydroxyphenylacetamide

• Benzeneacetamide, 4-hydroxy-

• Acetamide, 2-(p-hydroxyphenyl)-

• 2-(p-Hydroxyphenyl)acetamide

• p-(Carbamoylmethyl)phenol

• 4-Hydroxybenzeneacetamide

• 2-(4-Hydroxyphenyl)acetamide

Property	Value
CAS Number	17194-82-0
Molecular Formula	C8H9NO2
Molecular Weight	151.16
Melting Point	176-178 °C
Boiling Point	273.17°C (rough estimate)
Density	1.2023 (rough estimate)
Refractive Index	1.5810 (estimate)
Solubility	Soluble in water, slightly in DMSO and methanol
Form	Fine Crystalline Powder
Color	Beige

Uses of 4-Hydroxyphenylacetamide

4-Hydroxyphenylacetamide is used as an intermediate in the synthesis of various organic compounds and pharmaceuticals, including Atenolol. It can also be found as a process impurity in Atenolol.

Research Findings

• Inhibition of enzyme activity: N-(4-hydroxyphenyl)acetamide can inhibit the catalytic activity of horse radish peroxidase (HRP) on the oxidation of iodides to diiodine by hydrogen peroxide.

• Hepatotoxicity: Research has explored N-(4-hydroxyphenyl)acetamide analogs as analgesics with reduced hepatotoxicity compared to acetaminophen (ApAP). Studies have shown that certain analogs decrease hepatic cell death and increase the production of GSH, indicating a protective effect on liver cells.

• Transformation product: 4-hydroxyphenylacetamide can be a transformation product of emerging contaminants in the environment. It can be formed through oxidation of the amide group.